Cas no 114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate)

114438-66-3 structure
Product name:(S)-Methyl2-bromo-4-methylpentanoate
(S)-Methyl2-bromo-4-methylpentanoate Chemical and Physical Properties
Names and Identifiers
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- (S)-Methyl2-bromo-4-methylpentanoate
- (S)-Methyl 2-bromo-4-methylpentanoate
- 114438-66-3
-
- Inchi: InChI=1S/C7H13BrO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4H2,1-3H3/t6-/m0/s1
- InChI Key: SRPGFJDOALJGMR-LURJTMIESA-N
Computed Properties
- Exact Mass: 208.00989Da
- Monoisotopic Mass: 208.00989Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
(S)-Methyl2-bromo-4-methylpentanoate Related Literature
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate) Related Products
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